Cas no 1016533-26-8 (2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one)

• Product Name: 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one
• CAS No: 1016533-26-8
• MF: C₁₀H₁₈BrNO
• MW: 248.160022258759
• CID: 5069618
• Update Time: 2025-08-03

2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-1-(piperidin-1-yl)butan-1-one
• 2-bromo-3-methyl-1-piperidin-1-ylbutan-1-one
• 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one

• Inchi： 1S/C10H18BrNO/c1-8(2)9(11)10(13)12-6-4-3-5-7-12/h8-9H,3-7H2,1-2H3
• InChI Key： NWPLYOWYQKNZNZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)C)C(N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one

Introduction to 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS No. 1016533-26-8)

2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS No. 1016533-26-8) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular synthesis. The compound’s molecular structure, featuring a brominated branched aliphatic chain coupled with a piperidine moiety, positions it as a versatile intermediate in the development of bioactive molecules.

The bromine substituent at the 2-position and the methyl group at the 3-position contribute to the compound’s reactivity, making it a valuable building block for further functionalization. The presence of the piperidine ring enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. This combination of structural features has prompted extensive research into its pharmacological properties and synthetic utility.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. Piperidine derivatives, in particular, have been extensively studied for their roles in central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The incorporation of a brominated butanone backbone into such systems offers a promising avenue for designing novel therapeutic agents with enhanced efficacy and selectivity.

One of the most compelling aspects of 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one is its potential as a scaffold for developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are pivotal in numerous cellular processes, and their inhibition is often key to treating diseases like cancer and autoimmune disorders. The compound’s ability to undergo selective modifications at multiple positions allows chemists to tailor its interactions with biological targets, thereby optimizing its pharmacokinetic profile.

Recent studies have highlighted the compound’s utility in the synthesis of kinase inhibitors, which are among the most extensively researched drug classes today. By leveraging its reactive sites, researchers have been able to develop analogs with improved binding affinity and reduced off-target effects. For instance, modifications at the bromine position have been shown to enhance binding interactions with ATP pockets in kinase domains, leading to more potent inhibition.

The methyl group at the 3-position also plays a crucial role in fine-tuning the compound’s biological activity. This substituent can influence both steric hindrance and electronic properties, allowing for precise adjustments in receptor binding affinity. Such flexibility is particularly valuable when designing drugs that must navigate complex biological environments while maintaining high specificity.

Another area where 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one has shown promise is in the development of antiviral agents. The piperidine ring’s ability to interact with viral proteases and polymerases has been exploited to create inhibitors that disrupt viral replication cycles. The bromine atom further facilitates derivatization strategies that enhance drug-like properties, such as metabolic stability and membrane permeability.

The compound’s synthetic accessibility also makes it an attractive candidate for large-scale drug development programs. Modern synthetic methodologies have enabled efficient production routes that minimize costly or hazardous steps, aligning with green chemistry principles. This accessibility ensures that researchers can explore its potential without significant logistical or financial barriers.

In conclusion, 2-Bromo-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS No. 1016533-26-8) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features—combining a reactive brominated aliphatic chain with a bioavailable piperidine moiety—make it an invaluable intermediate for drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.